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Compound of Interest

Compound Name: 1,8-Dibromoanthracene

Cat. No.: B170101

An In-Depth Technical Guide to 1,8-Dibromoanthracene (CAS: 131276-24-9): Properties,
Synthesis, and Applications in Advanced Organic Synthesis

Introduction

1,8-Dibromoanthracene is a polycyclic aromatic hydrocarbon (PAH) derivative that serves as
a highly specialized and valuable building block in the field of organic synthesis.[1] Unlike its
more common isomer, 9,10-dibromoanthracene, the 1,8-substitution pattern is not accessible
through direct bromination of anthracene, necessitating more nuanced synthetic strategies.
This guide provides a comprehensive overview of its physicochemical properties, plausible
synthetic considerations, purification and characterization workflows, and its applications,
particularly as a precursor for advanced materials and complex molecular architectures. Its
utility lies not as an end-product, but as a rigid scaffold upon which intricate functionality can be
built, making it a compound of significant interest to researchers in materials science and
medicinal chemistry.[1][2]

Physicochemical and Structural Properties

The unique arrangement of the bromine substituents on the anthracene core dictates the
distinct physical and chemical characteristics of 1,8-Dibromoanthracene. These properties are
fundamental to its handling, reactivity, and applications.

Table 1: Core Physicochemical Data for 1,8-Dibromoanthracene
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Property Value Source(s)
CAS Number 131276-24-9 [2][3]14]
Molecular Formula C14HsBr2 [11[2][3]
Molecular Weight 336.03 g/mol [31[5]

Slightly pale yellow to light

Appearance orange/green powder or [31[6]
crystals

Melting Point 166 - 170 °C [4117]

Purity Typically 298.0% (by GC) [3114]

Room temperature, in a cool,
Storage [8]
dry, dark place

Structural Insights

Crystallographic studies have confirmed that 1,8-Dibromoanthracene crystallizes in a polar
orthorhombic space group, Pna21.[2][9] This non-centrosymmetric arrangement can have
implications for the solid-state properties of materials derived from this scaffold. The
anthracene core imparts a rigid, planar geometry, which is crucial for applications involving 1t-1t
stacking interactions in organic electronics or creating defined spatial arrangements in complex
molecules.[1][10]

Unlike many anthracene derivatives, 1,8-Dibromoanthracene is noted to be non-luminescent.
[9] This is a critical distinction from isomers like 9,10-dibromoanthracene, where the
photophysical properties are often central to their application.[9][11] The lack of luminescence
in the 1,8-isomer suggests that its primary value is rooted in its chemical reactivity rather than
its optical properties.

Synthesis and Purification

The synthesis of 1,8-Dibromoanthracene is a non-trivial pursuit that underscores key
principles of electrophilic aromatic substitution on polycyclic systems.
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The Synthetic Challenge: Regioselectivity in Anthracene
Bromination

Direct electrophilic bromination of anthracene overwhelmingly yields the 9,10-dibromo isomer.
[12][13] The meso-positions (9 and 10) are the most electron-rich and sterically accessible,
making them the kinetic and thermodynamic products of this reaction. Therefore, accessing the
1,8-isomer requires a multi-step synthetic strategy, typically involving pre-functionalized
precursors where the desired substitution pattern is installed through directing groups or
alternative reaction mechanisms. While a definitive, published protocol for this specific isomer
is not readily available, its synthesis would logically proceed through pathways starting from
compounds like 1,8-dichloroanthracene or 1,8-diaminoanthracene (via Sandmeyer-type
reactions). This inherent synthetic challenge makes 1,8-Dibromoanthracene a specialty
chemical rather than a commodity building block.

Purification Workflow

Given its solid, crystalline nature, purification of crude 1,8-Dibromoanthracene relies on
standard laboratory techniques designed to remove isomeric impurities and residual reagents.
The choice of method depends on the required final purity. Recrystallization is effective for bulk
purification, while column chromatography provides the highest resolution for removing closely
related impurities.[14]

Protocol 1: General Purification by Recrystallization

o Solvent Selection: Identify a suitable solvent or solvent system (e.g., toluene, xylenes) in
which the compound has high solubility when hot and low solubility when cold.[15]

» Dissolution: In an appropriately sized flask, suspend the crude 1,8-Dibromoanthracene in a
minimal volume of the chosen solvent.

e Heating: Heat the mixture with stirring until the solid completely dissolves.

» Hot Filtration (Optional): If insoluble impurities are present, perform a rapid gravity filtration of
the hot solution to remove them.

o Crystallization: Allow the clear filtrate to cool slowly to room temperature to promote the
formation of well-defined crystals. Further cooling in an ice bath can maximize yield.
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« Isolation: Collect the purified crystals by vacuum filtration, washing them with a small amount
of cold solvent to remove any remaining soluble impurities.

e Drying: Dry the crystals under vacuum to remove all residual solvent.
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Purification Workflow for 1,8-Dibromoanthracene
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Caption: A standard workflow for the purification of 1,8-Dibromoanthracene.

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/product/b170101?utm_src=pdf-body-img
https://www.benchchem.com/product/b170101?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Analytical Characterization

Confirming the identity, purity, and structure of 1,8-Dibromoanthracene requires a suite of

orthogonal analytical techniques. Each method provides a piece of the puzzle, and together

they create a self-validating system of analysis.

Gas Chromatography (GC): Primarily used to assess purity, with results typically showing
>98% for commercial-grade material.[3][4]

Mass Spectrometry (MS): Confirms the molecular weight (336.03 g/mol ) and shows the
characteristic isotopic pattern for a molecule containing two bromine atoms (peaks at m/z
~334, 336, 338 in an approximate 1:2:1 ratio).[16]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are indispensable for
confirming the 1,8-substitution pattern. For the *H NMR spectrum, the C2 symmetry of the
molecule would lead to a unique set of four signals in the aromatic region (typically 7.0-9.0
ppm), each integrating to two protons. The splitting patterns (doublets and triplets) would be
distinct from those of other dibromoanthracene isomers.

X-ray Crystallography: Provides unambiguous proof of structure and reveals detailed
information about bond lengths, bond angles, and the packing of molecules in the crystal
lattice.[2][9]
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Comprehensive Characterization Workflow
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Caption: A logical workflow for the analytical characterization of 1,8-Dibromoanthracene.

Reactivity and Applications in Synthetic Chemistry

The primary value of 1,8-Dibromoanthracene lies in the reactivity of its carbon-bromine
bonds. These sites serve as versatile handles for modern cross-coupling reactions, enabling
the construction of complex organic frameworks that would be difficult to synthesize otherwise.

[1]

A Scaffold for Cross-Coupling Reactions

The bromine atoms at the 1 and 8 positions are amenable to a variety of palladium- or copper-
catalyzed cross-coupling reactions, including:

e Suzuki Coupling: Reaction with boronic acids or esters to form C-C bonds, leading to aryl- or
heteroaryl-substituted anthracenes.
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e Sonogashira Coupling: Reaction with terminal alkynes to form C-C bonds, yielding alkynyl-
functionalized anthracenes.[16]

» Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, creating amino-
anthracene derivatives.

« Stille Coupling: Reaction with organostannanes to form C-C bonds.

This reactivity was demonstrated in a 2020 study where 1,8-Dibromoanthracene was used as
a precursor to synthesize novel Pd(Il)-Anthraphos complexes, which were then utilized as
catalysts for the hydroamination of alkynes.[2]

Applications in Materials Science and Drug
Development

While the compound itself is non-luminescent, the derivatives synthesized from it have
significant potential in materials science.[9] By coupling different functional groups to the 1 and
8 positions, researchers can precisely tune the electronic and photophysical properties of the
resulting molecules for use as organic semiconductors, emitters in OLEDSs, or fluorescent
sensors.[1][17]

For drug development professionals, 1,8-Dibromoanthracene represents a rigid, well-defined
scaffold. Its planar structure can be used to orient appended functional groups in a precise
three-dimensional arrangement, which is invaluable for structure-activity relationship (SAR)
studies. While not a common starting material for pharmaceuticals, its derivatization allows for
the exploration of novel chemical space in the design of enzyme inhibitors or DNA intercalating
agents, where a rigid core is often a design prerequisite.
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Synthetic Utility of 1,8-Dibromoanthracene
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Caption: The role of 1,8-Dibromoanthracene as a central scaffold in cross-coupling reactions.

Safety and Handling

1,8-Dibromoanthracene is intended for research

and development purposes only and must be

handled by technically qualified individuals.[4][18] While not classified as a hazardous
substance under GHS by some suppliers, standard laboratory safety practices are mandatory.

Table 2: Handling and Storage Recommendations
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Aspect

Guideline

Source(s)

Personal Protective Equipment

(PPE)

Wear protective gloves, safety
glasses with side-shields, and

a lab coat.

[19][20]

Ventilation

Handle in a well-ventilated
area. Use a local exhaust or
chemical fume hood to prevent

dust dispersion.

[19]

Handling

Avoid contact with skin, eyes,
and clothing. Avoid breathing
dust. Wash hands thoroughly

after handling.

[19][21]

Storage

Keep container tightly closed.
Store in a cool, dry, and dark

place away from incompatible
materials such as strong

oxidizing agents.

[8l1e]

Spill Response

Sweep up spilled solid material
carefully to avoid creating dust,
and place it in a suitable,

closed container for disposal.

[19]

First Aid (In case of exposure)

Skin: Wash off immediately
with soap and plenty of water.
Eyes: Rinse cautiously with
water for several minutes.
Inhalation: Move person to
fresh air. Seek medical
attention if irritation or

symptoms persist.

[20]

Conclusion
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1,8-Dibromoanthracene is more than just an isomer; it is a testament to the importance of
regiochemistry in organic synthesis. Its challenging synthesis is offset by its significant value as
a versatile building block. The two bromine atoms, positioned at the sterically defined 1 and 8
positions, provide reliable reactive sites for modern cross-coupling chemistry. This allows
researchers to construct elaborate, rigid molecular architectures with precisely tuned
properties, paving the way for innovations in materials science, catalysis, and the fundamental
design of complex organic molecules.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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